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Compound of Interest

Compound Name: 0O-2,4-Dnp-L-Tyrosine
Cat. No.: B13804670
Get Quote
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Executive Summary

0-2,4-Dnp-L-Tyrosine is a specialized tyrosine derivative where the phenolic hydroxyl group is
protected by a 2,4-dinitrophenyl (Dnp) ether linkage. It is primarily utilized in Fmoc-based Solid
Phase Peptide Synthesis (SPPS) to protect the tyrosine side chain, particularly in sequences
containing Histidine, where it prevents imidazole alkylation, or for specific orthogonal
deprotection strategies.

Its stability profile is defined by high acid resistance (stable to TFA), moderate base resistance
(stable to piperidine), but extreme sensitivity to thiols (thiolysis). Successful storage and
handling depend entirely on preventing premature thiolytic cleavage and photodegradation.

Physicochemical Profile
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Specification

Notes

Chemical Name

0O-(2,4-Dinitrophenyl)-L-

tyrosine

Often encountered as Fmoc-
Tyr(Dnp)-OH

Varies by derivative (e.g.,

Molecular Weight ~347.28 g/mol (Free amine)
Fmoc: ~569.5 g/mol )
Yellow to Orange Crystalline Color derives from the nitro-
Appearance .
Powder aromatic chromophore.[1]
Hydrophobic Dnp grou
. High: DMSO, DMF, NMPLow: .y ) 'p P grotip
Solubility significantly reduces aqueous
Water, Alcohols -
solubility.
Strong UV absorbance allows
Chromophore

easy HPLC tracking.

Stability Analysis & Degradation Mechanisms

The Thiolysis "Kill Switch" (Critical)

The defining feature of the O-Dnp group is its susceptibility to Nucleophilic Aromatic

Substitution (

). Unlike acid-labile groups (e.g., t-Butyl) or base-labile groups (e.g., Fmoc), the Dnp ether is
cleaved by thiols in a basic environment.

e Mechanism: A thiol (e.g., 2-mercaptoethanol, DTT) attacks the electron-deficient

dinitrophenyl ring at the C-1 position.

e Intermediate: Formation of a Meisenheimer complex.

e Result: The Dnp group is transferred from the Tyrosine oxygen to the Thiol sulfur,

regenerating free Tyrosine and forming S-Dnp-Thiol (which precipitates or is washed away).

o Risk: Exposure to reducing agents (DTT, BME) during storage or handling will destroy the

molecule.

Photostability
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Nitro-compounds are inherently photosensitive. Prolonged exposure to UV or strong ambient
light can lead to:

 Nitro-reduction: Partial reduction to nitroso or hydroxylamine species.
» Ring rearrangement: Leading to non-specific degradation products.

o Darkening: The yellow powder turns brown/black, indicating decomposition.

Acid/Base Orthogonality

o Acid Stability: The Dnp ether linkage is stable in 95% Trifluoroacetic Acid (TFA). It survives
the final cleavage cocktail used to detach peptides from resins (provided no thiols are in the
cocktail).

» Base Stability: It is stable in 20% Piperidine/DMF, allowing it to survive repeated Fmoc
deprotection cycles.

Visualization: Stability & Cleavage Pathways

The following diagram illustrates the logical flow of stability and the specific mechanism of
thiolytic cleavage.
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Figure 1: Reaction logic tree showing the orthogonal stability of O-Dnp-Tyr against acid/base
and its specific vulnerability to thiols.

Storage Protocols

To maintain purity >98% over long durations, adhere to the following storage hierarchy.

Long-Term Storage (> 1 Month)

e Temperature: Store at -20°C.

» Desiccation: Essential.[2] Store under an inert atmosphere (Argon or Nitrogen) if possible, or
in a desiccator with active silica gel. Moisture can catalyze slow hydrolysis or aggregation.

o Container:Amber glass vials with Teflon-lined screw caps. Do not use clear glass.

e Thaw Cycle: Allow the vial to equilibrate to room temperature before opening to prevent
water condensation on the cold powder.

Short-Term | Working Solution

e Solvent: Dissolve in DMF or DMSO. Avoid protic solvents (Methanol/Water) for stock
solutions as they promote slow solvolysis over weeks.

 Stability: Solutions in DMF are stable for ~1 week at 4°C if kept dark.

e Precaution: Ensure the solvent is thiol-free. Standard DMF grades are usually safe, but
recycled solvents must be checked for amine/thiol contaminants.

Experimental Handling & Quality Control
QC: Verifying Integrity

Before using valuable reagents, validate the integrity of O-Dnp-Tyr using HPLC.
e Column: C18 Reverse Phase.

o Mobile Phase: Water/Acetonitrile (+0.1% TFA).
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o Detection: Monitor at 300 nm.
o Intact Dnp-Tyr: Elutes later (more hydrophobic).
o Free Tyrosine: Elutes earlier (hydrophilic, no absorbance at 300nm, only 280nm).

o Free Dinitrophenol: Distinct peak if hydrolysis occurred.

Removal Protocol (Post-Synthesis)

If using O-Dnp-Tyr in peptide synthesis, the Dnp group is removed after the peptide is cleaved
from the resin and purified.

o Dissolve: Peptide in DMF or Water/Buffer (pH 8.0).
o Reagent: Add 2-Mercaptoethanol (20% v/v) or DTT (0.5 M).
e Reaction: Stir at Room Temp for 30—60 minutes.

« Purification: The reaction turns bright yellow (release of Dnp-thiol). Extract with ether or
repurify via HPLC to remove the Dnp-thiol byproduct.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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